Cas no 1171235-93-0 (5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid)

• Product Name: 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid
• CAS No: 1171235-93-0
• MF: C₁₁H₁₁IN₂O₃
• MW: 346.121114969254
• CID: 4683012
• Update Time: 2025-06-11

5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid
• 5-((4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• 5-[(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]furan-2-carboxylic acid
• STK502128
• 5-[(4-iodo-3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylic acid
• 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid

• Inchi： 1S/C11H11IN2O3/c1-6-10(12)7(2)14(13-6)5-8-3-4-9(17-8)11(15)16/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： VHPSTOFGNHPMHH-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(C=1C)CC1=CC=C(C(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Topological Polar Surface Area: 68.3

Additional information on 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid

Recent Advances in the Study of 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid (CAS: 1171235-93-0)

The compound 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid (CAS: 1171235-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid as a versatile scaffold for the development of novel bioactive molecules. The compound's structure, which combines a pyrazole ring with a furoic acid moiety, offers multiple sites for chemical modification, making it an attractive candidate for medicinal chemistry optimization. Researchers have explored its potential as an inhibitor of various enzymatic targets, including kinases and proteases, which are implicated in numerous disease pathways.

One of the key advancements in the study of this compound is its application in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. The study reported a significant reduction in inflammatory markers in animal models, suggesting the compound's potential as a lead for new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute found that certain analogs of 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid exhibit selective cytotoxicity against cancer cell lines, particularly those with mutations in the p53 gene. The study, published in Cancer Research, highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, a promising feature for future cancer therapeutics.

The synthesis of 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid has also seen recent improvements. A 2024 paper in Organic Letters described a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate further research and development of the compound and its derivatives, making it more accessible for large-scale studies and potential clinical applications.

Despite these promising developments, challenges remain in the optimization of 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid for therapeutic use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focusing on the design of prodrugs and formulation strategies to overcome these limitations.

In conclusion, 5-[(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid (CAS: 1171235-93-0) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its diverse biological activities and potential applications in inflammation and cancer treatment. With continued research and optimization, this compound may pave the way for new drug candidates in the coming years.